6-trans-12-epi Leukotriene B4 6-trans-12-epi Leukotriene B4 12-Epi-LTB4, also known as 12S-LTB4 or 2-epi-LTB4, belongs to the class of organic compounds known as leukotrienes. These are eicosanoids containing a hydroxyl group attached to the aliphatic chain of an arachidonic acid. Leukotrienes have four double bonds, three (and only three) of which are conjugated. Thus, 12-epi-LTB4 is considered to be an eicosanoid lipid molecule. 12-Epi-LTB4 is considered to be a practically insoluble (in water) and relatively neutral molecule. 12-Epi-LTB4 has been primarily detected in urine. Within the cell, 12-epi-LTB4 is primarily located in the membrane (predicted from logP) and cytoplasm. 12-Epi-LTB4 can be biosynthesized from icosa-6, 8, 10, 14-tetraenoic acid.
Delta(6)-trans-12-epi-leukotriene B4 is a leukotriene that is the 6-trans,12S-isomer of leukotriene B4. It is a dihydroxy monocarboxylic acid, a leukotriene, a long-chain fatty acid and a hydroxy polyunsaturated fatty acid. It derives from an icosa-6,8,10,14-tetraenoic acid. It is a conjugate acid of a Delta(6)-trans-12-epi-leukotriene B4(1-).
Brand Name: Vulcanchem
CAS No.: 71548-19-1
VCID: VC0032345
InChI: InChI=1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11+/t18-,19+/m0/s1
SMILES: CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
Molecular Formula: C20H32O4
Molecular Weight: 336.5 g/mol

6-trans-12-epi Leukotriene B4

CAS No.: 71548-19-1

Reference Standards

VCID: VC0032345

Molecular Formula: C20H32O4

Molecular Weight: 336.5 g/mol

6-trans-12-epi Leukotriene B4 - 71548-19-1

CAS No. 71548-19-1
Product Name 6-trans-12-epi Leukotriene B4
Molecular Formula C20H32O4
Molecular Weight 336.5 g/mol
IUPAC Name (5S,6E,8E,10E,12S,14Z)-5,12-dihydroxyicosa-6,8,10,14-tetraenoic acid
Standard InChI InChI=1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11+/t18-,19+/m0/s1
Standard InChIKey VNYSSYRCGWBHLG-CTOJTRLNSA-N
Isomeric SMILES CCCCC/C=C\C[C@@H](/C=C/C=C/C=C/[C@H](CCCC(=O)O)O)O
SMILES CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
Canonical SMILES CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
Appearance Assay:≥97%A solution in ethanol
Physical Description Solid
Description 12-Epi-LTB4, also known as 12S-LTB4 or 2-epi-LTB4, belongs to the class of organic compounds known as leukotrienes. These are eicosanoids containing a hydroxyl group attached to the aliphatic chain of an arachidonic acid. Leukotrienes have four double bonds, three (and only three) of which are conjugated. Thus, 12-epi-LTB4 is considered to be an eicosanoid lipid molecule. 12-Epi-LTB4 is considered to be a practically insoluble (in water) and relatively neutral molecule. 12-Epi-LTB4 has been primarily detected in urine. Within the cell, 12-epi-LTB4 is primarily located in the membrane (predicted from logP) and cytoplasm. 12-Epi-LTB4 can be biosynthesized from icosa-6, 8, 10, 14-tetraenoic acid.
Delta(6)-trans-12-epi-leukotriene B4 is a leukotriene that is the 6-trans,12S-isomer of leukotriene B4. It is a dihydroxy monocarboxylic acid, a leukotriene, a long-chain fatty acid and a hydroxy polyunsaturated fatty acid. It derives from an icosa-6,8,10,14-tetraenoic acid. It is a conjugate acid of a Delta(6)-trans-12-epi-leukotriene B4(1-).
Synonyms 5(S),12(S)-DiHETE;6-trans-12-epi LTB4
Reference 1.Borgeat, P., and Samuelsson, B. Metabolism of arachidonic acid in polymorphonuclear leukocytes. J. Biol. Chem. 254, 7865-7869 (1979).
PubChem Compound 5283129
Last Modified Nov 11 2021
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